Cas no 1160260-44-5 (2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride)

• Product Name: 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride
• CAS No: 1160260-44-5
• MF: C₁₄H₉BrCl₂O₂
• MW: 360.030061483383
• MDL: MFCD12198020
• CID: 4682436
• Update Time: 2025-07-31

2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-BROMOBENZYL)OXY]-5-CHLOROBENZOYL CHLORIDE
• 2-((4-Bromobenzyl)oxy)-5-chlorobenzoyl chloride
• BBL037183
• STL508866
• T3017
• 2-[(4-bromophenyl)methoxy]-5-chlorobenzoyl chloride
• benzoyl chloride, 2-[(4-bromophenyl)methoxy]-5-chloro-
• 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride

• MDL： MFCD12198020
• Inchi： 1S/C14H9BrCl2O2/c15-10-3-1-9(2-4-10)8-19-13-6-5-11(16)7-12(13)14(17)18/h1-7H,8H2
• InChI Key： PHQWQDKCOFOPLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(=CC=1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride

2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride: A Comprehensive Overview

The compound 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride (CAS No. 1160260-44-5) is a highly specialized organic compound with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromobenzyl group, a chloro substituent, and a benzoyl chloride functional group. The combination of these functional groups makes it a versatile building block for the synthesis of complex molecules, particularly in the development of biologically active compounds and advanced materials.

The benzoyl chloride functional group in this compound is highly reactive, making it an excellent electrophile in nucleophilic acyl substitution reactions. This reactivity is exploited in various synthetic pathways to construct intricate molecular architectures. Recent studies have highlighted its utility in the synthesis of peptide bonds, where the benzoyl chloride group serves as an activating agent for carboxylic acids. This has opened new avenues for the development of peptide-based drugs and bioactive molecules.

The presence of the 4-bromobenzyl group introduces additional functionality to the molecule. Bromine is a valuable substituent in organic synthesis due to its ability to undergo various elimination and substitution reactions. The benzyl position further enhances the compound's versatility by providing a site for further functionalization or cross-coupling reactions. For instance, recent research has demonstrated the use of this compound in Suzuki-Miyaura coupling reactions to construct biaryl structures with high precision.

The 5-chloro substituent on the benzene ring adds another layer of complexity to this molecule. Chlorine's electron-withdrawing nature influences the electronic properties of the aromatic ring, which can be exploited in designing molecules with specific reactivity or bioactivity. Recent advancements in medicinal chemistry have utilized this feature to modulate the pharmacokinetic properties of drug candidates, enhancing their solubility and bioavailability.

In terms of synthesis, 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride can be prepared through a variety of methods, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and coupling reactions. The choice of synthetic pathway depends on the starting materials and desired product purity. For example, a recent study reported a one-pot synthesis involving a palladium-catalyzed coupling reaction followed by oxidation to yield the desired product with high efficiency.

The applications of this compound are not limited to organic synthesis. It has also found use in polymer chemistry as a building block for constructing functional polymers with tailored properties. For instance, researchers have employed this compound to synthesize polyamides with enhanced thermal stability and mechanical strength, which hold promise for use in high-performance materials.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride is crucial for its safe handling and disposal. Recent studies have investigated its biodegradation under various conditions, providing insights into its persistence in different ecosystems. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(4-Bromobenzyl)oxy-5-chlorobenzoyl Chloride (CAS No. 1160260-44-5) is a multifaceted compound with wide-ranging applications across diverse fields. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design and synthesize complex molecules with tailored properties. As research continues to uncover new synthetic strategies and applications for this compound, its role in advancing science and technology will undoubtedly grow.